2-(4-chlorobenzoyl)-N-isobutylbenzamide
Description
2-(4-Chlorobenzoyl)-N-isobutylbenzamide is a synthetic benzamide derivative characterized by a 4-chlorobenzoyl group attached to the ortho position of a benzamide scaffold, with an isobutyl substituent on the amide nitrogen. This compound is synthesized via condensation reactions, typically involving refluxing intermediates (e.g., chlorobenzoyl chloride with isobutylamine derivatives) followed by crystallization from methanol/dichloromethane mixtures . Its structural features, including the electron-withdrawing chloro group and the branched isobutyl chain, influence its physicochemical properties (e.g., lipophilicity) and biological activity, particularly in applications such as insect growth regulation .
Properties
Molecular Formula |
C18H18ClNO2 |
|---|---|
Molecular Weight |
315.8 g/mol |
IUPAC Name |
2-(4-chlorobenzoyl)-N-(2-methylpropyl)benzamide |
InChI |
InChI=1S/C18H18ClNO2/c1-12(2)11-20-18(22)16-6-4-3-5-15(16)17(21)13-7-9-14(19)10-8-13/h3-10,12H,11H2,1-2H3,(H,20,22) |
InChI Key |
VRAJQEYGSDVPNX-UHFFFAOYSA-N |
SMILES |
CC(C)CNC(=O)C1=CC=CC=C1C(=O)C2=CC=C(C=C2)Cl |
Canonical SMILES |
CC(C)CNC(=O)C1=CC=CC=C1C(=O)C2=CC=C(C=C2)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Comparison with Analogous Compounds
Substituent Variations on the Amide Nitrogen
- 2,6-Dichloro-N-{[2-(4-Chlorobenzoyl)hydrazinyl]-carbonothioyl}benzamide (b2): This analog replaces the isobutyl group with a hydrazinyl-carbonothioyl moiety and introduces additional chlorine atoms at the 2- and 6-positions of the benzamide ring. These modifications enhance toxicity against insect larvae, with a reported LC50 toxicity ratio (relative to lufenuron) of 1.8, compared to 1.0 for the parent compound .
Variations in the Aromatic Core
- However, this structural change may reduce metabolic stability compared to the purely aromatic benzamide scaffold .
- 2-Chloro-N-(4-Chloro-3-Iodophenyl)-4-(Methylsulfonyl)benzamide : The methylsulfonyl and iodine substituents increase polarity, likely altering pharmacokinetic profiles (e.g., longer half-life) but complicating synthesis due to halogenation steps .
Physicochemical Properties and Impurity Profiles
Pharmacopeial standards highlight impurities related to 4-chlorobenzoyl-containing compounds, such as methyl and ethyl esters (e.g., Methyl 2-[4-(4-chlorobenzoyl)phenoxy]-2-methylpropanoate). These impurities exhibit distinct chromatographic retention times (e.g., 0.65 relative retention time for the methyl ester), reflecting differences in polarity and molecular weight .
Table 2: Relative Retention Times of Analogous Compounds
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